Cas no 648898-17-3 (5-(4-Cyanophenyl)picolinic acid)

• Product Name: 5-(4-Cyanophenyl)picolinic acid
• CAS No: 648898-17-3
• MF: C₁₃H₈N₂O₂
• MW: 224.214822769165
• MDL: MFCD16817603
• CID: 413120
• PubChem ID: 50998541
• Update Time: 2025-04-19

5-(4-Cyanophenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-Cyanophenyl)picolinic acid
• 2-Pyridinecarboxylic acid, 5-(4-cyanophenyl)-
• 5-(2-ACETYLAMINOPHENYL)-PICOLINIC ACID
• 5-(4-cyanophenyl)pyridine-2-carboxylic acid
• 2-Pyridinecarboxylic acid,5-(4-cyanophenyl)
• 5-(4-cyanophenyl)-2-pyridinecarboxylic acid
• 648898-17-3
• DTXSID00679295
• MFCD16817603
• CCZPEZXGRLXSAL-UHFFFAOYSA-N
• 5-(4-Cyanophenyl)-picolinic acid
• SCHEMBL1550618
• 5-(4-Cyanophenyl)picolinicacid
• DB-340540

• MDL： MFCD16817603
• Inchi： 1S/C13H8N2O2/c14-7-9-1-3-10(4-2-9)11-5-6-12(13(16)17)15-8-11/h1-6,8H,(H,16,17)
• InChI Key： CCZPEZXGRLXSAL-UHFFFAOYSA-N
• SMILES： OC(C1=CC=C(C=N1)C1C=CC(C#N)=CC=1)=O

Computed Properties

• Exact Mass: 256.08500
• Monoisotopic Mass: 224.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 74Ų

Experimental Properties

• PSA: 79.29000
• LogP: 2.47820